Cas no 1805337-72-7 (3-Amino-2-bromo-6-cyano-5-(difluoromethyl)pyridine)

• Product Name: 3-Amino-2-bromo-6-cyano-5-(difluoromethyl)pyridine
• CAS No: 1805337-72-7
• MF: C₇H₄BrF₂N₃
• MW: 248.02756690979
• CID: 4852520
• Update Time: 2025-10-07

3-Amino-2-bromo-6-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-6-cyano-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrF2N3/c8-6-4(12)1-3(7(9)10)5(2-11)13-6/h1,7H,12H2
• InChI Key： CRKQUQOVNJAOKS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)F)C(C#N)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.9
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-bromo-6-cyano-5-(difluoromethyl)pyridine

3-Amino-2-bromo-6-cyano-5-(difluoromethyl)pyridine (CAS No. 1805337-72-7)

3-Amino-2-bromo-6-cyano-5-(difluoromethyl)pyridine is a highly functionalized aromatic compound with a pyridine ring at its core. This compound, identified by the CAS number 1805337-72-7, has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its unique structural features and versatile reactivity. The molecule incorporates several key functional groups: an amino group (-NH₂), a bromine atom (Br), a cyano group (-CN), and a difluoromethyl group (-CHF₂). These substituents are strategically positioned on the pyridine ring, endowing the compound with distinctive electronic and steric properties that make it valuable for various applications.

The synthesis of 3-Amino-2-bromo-6-cyano-5-(difluoromethyl)pyridine involves a series of multi-step reactions, often employing advanced methodologies such as nucleophilic aromatic substitution, electrophilic substitution, and coupling reactions. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of palladium catalysts for cross-coupling reactions to install the bromine and cyano groups onto the pyridine ring. Additionally, the incorporation of the difluoromethyl group has been achieved through innovative fluorination techniques, such as the use of fluorinated reagents under microwave-assisted conditions.

One of the most promising applications of 3-Amino-2-bromo-6-cyano-5-(difluoromethyl)pyridine lies in its potential as a building block for drug discovery. The presence of multiple reactive sites on the molecule allows for further functionalization, enabling the creation of bioactive compounds with tailored pharmacological properties. Recent studies have highlighted its utility in designing inhibitors for kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, researchers have demonstrated that derivatives of this compound can modulate protein-protein interactions, a critical mechanism in therapeutic intervention.

In the realm of materials science, 3-Amino-2-bromo-6-cyano-5-(difluoromethyl)pyridine has shown potential as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The nitrogen atoms on the pyridine ring can serve as coordinating sites for metal ions, facilitating the construction of porous materials with applications in gas storage, catalysis, and sensing. Recent work has focused on optimizing the synthesis of these materials by leveraging the unique electronic properties of this compound to enhance their stability and functionality.

The electronic properties of 3-Amino-2-bromo-6-cyano-5-(difluoromethyl)pyridine also make it an attractive candidate for use in organic electronics. The combination of electron-withdrawing groups (such as -CN and -Br) and electron-donating groups (such as -NH₂) creates a molecule with a balanced charge transport capability. This property has been exploited in recent studies to develop organic semiconductors for use in thin-film transistors (TFTs) and light-emitting diodes (LEDs). Researchers have reported improved device performance when this compound is incorporated into conjugated polymer systems.

Despite its numerous applications, understanding the toxicity and environmental impact of 3-Amino-2-bromo-6-cyano-5-(difluoromethyl)pyridine remains crucial. Recent toxicological studies have evaluated its potential genotoxicity and cytotoxicity using in vitro assays. These studies suggest that while the compound exhibits moderate cytotoxicity against certain cell lines, its genotoxic effects are minimal under standard experimental conditions. Further research is ongoing to assess its long-term effects on aquatic ecosystems and to develop safe handling protocols.

In conclusion, 3-Amino-2-bromo-6-cyano-5-(difluoromethyl)pyridine (CAS No. 1805337-72-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in organic synthesis, drug discovery, materials science, and organic electronics. As research continues to uncover new functionalities and applications for this compound, it is expected to play an increasingly important role in advancing both academic research and industrial innovation.